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Cat. No.: B089849

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylundecanal, also known as Aldehyde C-12 MNA, is a synthetic fragrance ingredient
with a rich history in perfumery, famously featured in iconic fragrances like Chanel No. 5.[1] It is
valued for its complex and powerful olfactory profile, which adds a unique character to a wide
range of fragrance formulations.[2] This document provides detailed application notes and
experimental protocols for the use of 2-Methylundecanal in fragrance research and
development, with a focus on its olfactory evaluation, analytical characterization, and stability in
various consumer product bases.

Naturally occurring in kumquat peel oil, 2-Methylundecanal is a colorless to pale yellow liquid
soluble in organic solvents like ethanol.[1] Its scent is multifaceted, described as herbaceous,
orange, and ambergris-like, with honey and nut-like facets at high dilution.[1] This complexity
allows it to be used in a variety of fragrance compositions, from fine perfumes to functional
products like soaps and detergents.[1]

Physicochemical and Olfactory Properties

A comprehensive understanding of the physicochemical and olfactory properties of 2-
Methylundecanal is crucial for its effective application in fragrance formulations.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b089849?utm_src=pdf-interest
https://www.benchchem.com/product/b089849?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Methylundecanal
https://www.scentspiracy.com/blog/aldehydes-in-perfumery
https://www.benchchem.com/product/b089849?utm_src=pdf-body
https://www.benchchem.com/product/b089849?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Methylundecanal
https://en.wikipedia.org/wiki/2-Methylundecanal
https://en.wikipedia.org/wiki/2-Methylundecanal
https://www.benchchem.com/product/b089849?utm_src=pdf-body
https://www.benchchem.com/product/b089849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

hvsicochemical

Property Value Reference
CAS Number 110-41-8 [1]
Molecular Formula C12H240 [1]
Molecular Weight 184.32 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 171 °C (444 K) [1]
Density 830.3 mg/cm3 [1]
Flash Point 93.4 °C (200.1 °F) [1]

B Soluble in organic solvents
Solubility [1]
(e.g., ethanol, ether)

Olfactory Profile

The olfactory characteristics of 2-Methylundecanal are highly dependent on its concentration
and the surrounding fragrance matrix.

Olfactory Attribute Description

General Character Aldehydic, waxy, fresh, clean

Top Notes Herbaceous, orange, citrus
Heart/Body Notes Floral, soapy, metallic

Base Notes Ambergris-like, mossy, coumarinic
At High Dilution Honey, nutty

Applications in Fragrance Formulation

2-Methylundecanal is a versatile ingredient used across various fragrance applications to
impart a fresh, complex, and substantive character.
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Fine Fragrances

In fine perfumery, 2-Methylundecanal is a classic aldehydic top note that provides a sparkling
and diffusive opening. It blends well with floral, woody, and amber accords, adding a layer of
sophistication and longevity.[3]

Personal Care Products

Due to its stability, it is widely used in personal care products.
e Soaps and Body Washes: Imparts a clean and fresh scent.[1]
o Shampoos and Conditioners: Contributes to a pleasant hair fragrance.

» Lotions and Creams: Provides a subtle and appealing aroma.

Household Products

2-Methylundecanal is also utilized in household products for its robust and lasting fragrance.

o Detergents and Fabric Softeners: Lends a "fresh laundry"” scent that is substantive on fabric.

[2]14]

o Air Fresheners: Contributes to complex and diffusive room scents.

Recommended Usage Levels

Typical Concentration (%) in Fragrance

Application

Concentrate
Fine Fragrance 0.1-20
Soap 05-15
Detergent 0.2-1.0
Shampoo 0.3-0.8
Lotion 0.2-0.5
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Note: These are general recommendations. The optimal concentration depends on the specific
formulation and desired olfactory effect.

Experimental Protocols

The following protocols provide detailed methodologies for the evaluation and analysis of 2-
Methylundecanal in fragrance formulations.

Sensory Evaluation of 2-Methylundecanal

This protocol outlines the procedure for the sensory evaluation of 2-Methylundecanal by a
trained panel to characterize its olfactory profile.

Objective: To qualitatively and quantitatively describe the odor characteristics of 2-
Methylundecanal.

Materials:

e 2-Methylundecanal (high purity)

o Ethanol (perfumer's grade, odorless)

o Glass beakers and graduated cylinders
e Pipettes

o Smelling strips (blotters)

» Odor-free evaluation booths

» Data collection forms or software
Procedure:

o Panelist Selection and Training:

o Select 8-12 panelists based on their olfactory acuity and ability to describe scents.
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o Train panelists on the recognition and intensity rating of various standard odorants, with a
focus on aldehydic, citrus, floral, and waxy notes.

e Sample Preparation:
o Prepare a 1% solution of 2-Methylundecanal in ethanol.

o Dip smelling strips into the solution to a depth of 1 cm and allow the solvent to evaporate
for 30 seconds.

o Evaluation:

o Present the smelling strips to the panelists in individual, well-ventilated, and odor-free
booths.

o Instruct panelists to evaluate the odor at three time points:
= Top Note (0-5 minutes): Initial impression.
» Heart Note (15-30 minutes): The main character of the fragrance.
» Base Note (1-2 hours): The dry-down and most substantive notes.

o Panelists rate the intensity of predefined sensory attributes on a scale (e.g., 0-10, where 0
is not perceptible and 10 is very strong).

Sensory Attributes for Evaluation:

Category Attribute

Aldehydic Waxy, Soapy, Fatty, Metallic
Citrus Orange Peel, Fresh, Zesty
Green/Herbaceous Green, Herbaceous

Floral Floral (general)
Animalic/Amber Ambergris, Musky

Other Powdery, Coumarinic, Mossy
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Data Analysis:

» Calculate the mean intensity scores for each attribute at each time point.

o Generate a spider-web or bar chart to visualize the olfactory profile of 2-Methylundecanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089849#application-of-2-methylundecanal-in-
fragrance-formulation-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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